Cas no 885280-05-7 (4-Thiazolemethanamine,2-(3,5-dimethylphenyl)-)

4-Thiazolemethanamine,2-(3,5-dimethylphenyl)- structure
885280-05-7 structure
Product Name:4-Thiazolemethanamine,2-(3,5-dimethylphenyl)-
CAS No:885280-05-7
MF:C12H14N2S
MW:218.317961215973
CID:711714
PubChem ID:57355269
Update Time:2025-04-19

4-Thiazolemethanamine,2-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolemethanamine,2-(3,5-dimethylphenyl)-
    • [2-(3,5-dimethylphenyl)-1,3-thiazol-4-yl]methanamine
    • [2-(3,5-DIMETHYL-PHENYL)THIAZOL-4-YL]METHYLAMINE
    • 2-(3,5-dimethylphenyl)-4-Thiazolemethanamine
    • C-[2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
    • (2-(3,5-DIMETHYLPHENYL)THIAZOL-4-YL)METHANAMINE
    • [2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
    • 4-Thiazolemethanamine,2-(3,5-dimethylphenyl)
    • 885280-05-7
    • DTXSID20723007
    • FT-0766432
    • 1-[2-(3,5-Dimethylphenyl)-1,3-thiazol-4-yl]methanamine
    • AB27147
    • AKOS010916471
    • Inchi: 1S/C12H14N2S/c1-8-3-9(2)5-10(4-8)12-14-11(6-13)7-15-12/h3-5,7H,6,13H2,1-2H3
    • InChI Key: CDXMXINYJVOIPU-UHFFFAOYSA-N
    • SMILES: S1C=C(CN)N=C1C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 218.08800
  • Monoisotopic Mass: 218.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15000
  • LogP: 3.58590

4-Thiazolemethanamine,2-(3,5-dimethylphenyl)- Pricemore >>

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